Cas no 14364-08-0 (b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate])

• Product name: b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate]
• CAS No: 14364-08-0
• MF: C₁₅H₁₈O₉
• MW: 342.29802
• CID: 234887
• PubChem ID: 5281761

b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate] Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate]
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• 1-caffeoyl-beta-D-glucose
• b-D-Glucopyranose, 1-[3-(3,4-dihydroxyphenyl)-2-propenoate]
• 1-O-Caffeoylglucose
• 1-Caffeoylglucose
• 1-Caffeoyl-β-D-glucose
• NCGC00180114-01
• CHEMBL482242
• 1-O-[(E)-caffeoyl]-beta-D-glucose
• Q27105318
• ACon1_001812
• 1-O-caffeoyl-beta-D-glucose
• AKOS040735825
• DTXSID30415188
• CHEBI:614
• 1-O-[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]-beta-D-glucopyranose
• 14364-08-0
• SCHEMBL15711523
• Caffeic acid hexoside
• 3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• Caffeic-beta-D-gluside
• CHEBI:167992
• [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• 1-O-((E)-caffeoyl)-beta-D-glucose
• 1-O-(E)-caffeoyl-β-D-glucopyranoside

• Inchi： InChI=1S/C15H18O9/c16-6-10-12(20)13(21)14(22)15(23-10)24-11(19)4-2-7-1-3-8(17)9(18)5-7/h1-5,10,12-18,20-22H,6H2/b4-2+/t10-,12-,13+,14-,15+/m1/s1
• InChI Key： WQSDYZZEIBAPIN-VBQORRLJSA-N
• SMILES： OC[C@H]1O[C@@H](OC(/C=C/C2C=CC(O)=C(O)C=2)=O)[C@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 342.095082
• Monoisotopic Mass: 342.095082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157
• XLogP3: -0.6

Experimental Properties

• Density: 1.64
• Boiling Point: 644.7°Cat760mmHg
• Flash Point: 240.1°C
• Refractive Index: 1.682

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acid glycosides